Cas no 2171719-46-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid
• CAS No: 2171719-46-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6326518
• PubChem ID: 77269620
• Update Time: 2025-05-20

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid
• EN300-1509381
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(4-methylphenyl)methyl]carbamoyl}butanoic acid
• 2171719-46-1

• Inchi： 1S/C28H28N2O5/c1-18-10-12-19(13-11-18)16-29-27(33)25(14-15-26(31)32)30-28(34)35-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,24-25H,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： SBZCFLKBWNFAMR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CC(C)=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid (CAS: 2171719-46-1)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid (CAS: 2171719-46-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid involves a multi-step process that leverages fluorenylmethoxycarbonyl (Fmoc) chemistry, a widely used strategy in peptide synthesis. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on minimizing side reactions and improving scalability. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity.

One of the most notable aspects of this compound is its role as a building block in peptide synthesis. The Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptides and proteins. Researchers have demonstrated its utility in the synthesis of bioactive peptides, including those with antimicrobial, anticancer, and immunomodulatory properties. The compound's stability under SPPS conditions and its compatibility with various coupling reagents make it a versatile tool for peptide chemists.

Beyond its applications in peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid has also been investigated for its potential therapeutic effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest that it could serve as a lead compound for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

In addition to its biological activity, the compound's physicochemical properties have been a subject of interest. Researchers have explored its solubility, stability, and compatibility with various formulation strategies to enhance its delivery and efficacy. For instance, recent work has investigated the use of nanoparticle-based delivery systems to improve the bioavailability of this compound in preclinical models. These efforts underscore the importance of formulation science in translating promising compounds into viable therapeutic candidates.

Looking ahead, the continued exploration of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylphenyl)methylcarbamoyl}butanoic acid holds great promise for advancing both basic and applied research in chemical biology and drug discovery. Future studies should focus on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its therapeutic potential in relevant disease models. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the potential of this intriguing molecule.